molecular formula C18H14FN3O B5758426 2-(2-fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile

2-(2-fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile

Cat. No. B5758426
M. Wt: 307.3 g/mol
InChI Key: IQDINESGSGSYHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as FOXC and belongs to the class of oxazole derivatives.

Mechanism of Action

The mechanism of action of FOXC is not fully understood. However, it has been proposed that FOXC may exert its antitumor effects by inhibiting the activity of certain enzymes involved in cell division and growth. FOXC may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FOXC has been shown to have a low toxicity profile and does not exhibit significant adverse effects on normal cells. It has been found to be well-tolerated in animal models. FOXC has been shown to modulate the expression of various genes involved in cancer development and progression. It has also been shown to reduce the levels of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

FOXC has several advantages for use in lab experiments. It is easy to synthesize and has a high purity. FOXC has been shown to exhibit potent antitumor effects at low concentrations. However, FOXC has some limitations, including its poor solubility in water, which can limit its bioavailability in vivo.

Future Directions

There are several future directions for research on FOXC. One potential area of research is to investigate the synergistic effects of FOXC with other chemotherapeutic agents. Another area of research is to investigate the mechanisms underlying FOXC's anti-inflammatory and analgesic effects. Additionally, the development of novel formulations of FOXC with improved solubility and bioavailability is an important area of research. Finally, the evaluation of FOXC's efficacy in clinical trials is necessary to determine its potential as a therapeutic agent for cancer and other diseases.
Conclusion:
In conclusion, FOXC is a promising compound with potential applications in medicinal chemistry. Its antitumor, anti-inflammatory, and analgesic properties make it an attractive candidate for further research. The synthesis of FOXC has been optimized to obtain high yields and purity. Future research should focus on investigating the mechanisms underlying FOXC's effects and developing novel formulations with improved solubility and bioavailability.

Synthesis Methods

FOXC can be synthesized through a multistep process that involves the reaction of 2-fluorobenzaldehyde with 2-phenylethylamine to form an intermediate. This intermediate is then reacted with ethyl cyanoacetate to produce FOXC. The synthesis of FOXC has been optimized to obtain high yields and purity.

Scientific Research Applications

FOXC has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. FOXC has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to reduce inflammation and pain in animal models.

properties

IUPAC Name

2-(2-fluorophenyl)-5-(2-phenylethylamino)-1,3-oxazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14FN3O/c19-15-9-5-4-8-14(15)17-22-16(12-20)18(23-17)21-11-10-13-6-2-1-3-7-13/h1-9,21H,10-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IQDINESGSGSYHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC2=C(N=C(O2)C3=CC=CC=C3F)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14FN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001346837
Record name 2-(2-Fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001346837
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

307.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

613651-94-8
Record name 2-(2-Fluorophenyl)-5-[(2-phenylethyl)amino]-1,3-oxazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001346837
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.